2,6-Dimethyl-thiobenzamide

• IUPAC Name: 2,6-dimethylbenzenecarbothioamide
• InChI: InChI=1S/C9H11NS/c1-6-4-3-5-7(2)8(6)9(10)11/h3-5H,1-2H3,(H2,10,11)
• InChI Key: QZJIDUKQKVCKSO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)C(=S)N
• Molecular Formula: C9H11NS
• Molecular Weight: 165.26 g/mol
• CAS No.: 51643-31-3

Description

2,6-Dimethyl-thiobenzamide, also known as N,N-(Dimethyl)thiobenzamide, is a chemical compound with the molecular formula C9H11NS and a molecular weight of 165.255. It is also referred to as Benzenecarbothioamide, N,N-dimethyl- or Benzamide, N,N-dimethylthio-.

Synthesis Analysis

The synthesis of thiobenzamide derivatives, including this compound, has been a subject of research. One method involves the formation of thiobenzamide derivatives from aryl nitriles. Another method involves the use of metal and non-metal catalysts in the presence of peroxydisulfate. A chemical synthesis method for 2,6-dimethylaniline thiazine, which may be related to this compound, has also been reported.

Molecular Structure Analysis

The molecular structure of this compound can be viewed as a 2D Mol file or as a computed 3D SD file. The planarity of the thioamide moiety, i.e., the internal rotation about the Ar-CS and the C-N bond, as well as the bending of the two N-substituents versus the thioamide plane, has been determined.

Chemical Reactions Analysis

Thioamides, including this compound, exhibit a more or less planar structure of the central skeleton due to the partial double bond character of the CN bond. The condensation reaction of thiobenzamides in dimethyl sulfoxide or in methanol, in the presence of the mixture DMSO–H+–X− (X = Cl, Br) produces 1,2,4-thiadiazole derivatives.

Safety and Hazards

2,6-Dimethyl-thiobenzamide is classified as Acute toxicity, Oral (Category 3), H301, meaning it is toxic if swallowed. Precautionary measures include washing skin thoroughly after handling, not eating, drinking, or smoking when using this product, and storing it locked up.